Cas no 1190-39-2 (Dibutyl malonate)

• Product Name: Dibutyl malonate
• CAS No: 1190-39-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00053795
• CID: 144276
• PubChem ID: 87572575
• Update Time: 2024-11-03

Dibutyl malonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,1,3-dibutyl ester
• Dibutyl Malonate
• dibutyl propanedioate
• Malonic Acid Dibutyl Ester
• MALONIC ACID DI-N-BUTYL ESTER
• propanedioic acid dibutyl ester
• Propanedioic acid, dibutyl ester
• Malonic acid, dibutyl ester
• di-n-Butyl malonate
• Propanedioic acid, 1,3-dibutyl ester
• NFKGQHYUYGYHIS-UHFFFAOYSA-N
• dibutyl propane-1,3-dioate
• MALONICACIDDI-N-BUTYLESTER
• NFKGQHYUYGYHIS-UHFFFAOYSA-
• NSC27807
• Propanedioic acid,1
• AS-62567
• MFCD00053795
• A804190
• D78044
• Q63409864
• NSC 27807
• M0540
• SCHEMBL152233
• NSC-27807
• FT-0633439
• CS-0152097
• DTXSID30152288
• 1190-39-2
• DIBUTYLMALONATE
• 1,3-dibutyl propanedioate
• InChI=1/C11H20O4/c1-3-5-7-14-10(12)9-11(13)15-8-6-4-2/h3-9H2,1-2H3
• BAA19039
• SY054864
• FT-0660010
• AKOS024390672
• 2,2-dibutylpropanedioate
• MALONIC ACID DI-N-BUTYL ESTER 99+%
• DB-041438
• Dibutyl malonate

• MDL： MFCD00053795
• Inchi： 1S/C11H20O4/c1-3-5-7-14-10(12)9-11(13)15-8-6-4-2/h3-9H2,1-2H3
• InChI Key： NFKGQHYUYGYHIS-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCCCC)=O)CCCC

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 1 g/cm3
• Melting Point: -83°C
• Boiling Point: 251°C
• Flash Point: 63°C
• Refractive Index: 1.4250-1.4280
• Solubility: Insoluble in water, soluble in alcohol and oils
• PSA: 52.60000
• LogP: 2.06310
• Solubility: Insoluble in water, soluble in ethanol \ ether \ acetone \ benzene \ acetic acid and other organic solvents
• pka: 11.82±0.46(Predicted)

Dibutyl malonate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： S23-S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters